N-((1-phenylpyrrolidin-2-yl)methyl)-3-(phenylsulfonyl)propanamide
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Description
N-((1-phenylpyrrolidin-2-yl)methyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
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Scientific Research Applications
Advanced Materials and Chemical Synthesis
Research into N-((1-phenylpyrrolidin-2-yl)methyl)-3-(phenylsulfonyl)propanamide encompasses various fields, including the development of new polymeric materials and chemical synthesis. For example, a study by Shaplov et al. (2011) explored the design and synthesis of new ionic monomers for creating anionic "polymeric ionic liquids" (PILs) with highly delocalized anions and stable mobile cations. These PILs demonstrated significant improvements in ionic conductivity and thermal stability, showcasing potential applications in advanced materials science (Shaplov et al., 2011).
Drug Metabolism and Pharmacokinetics
In the pharmaceutical domain, the compound's derivatives have been studied for their metabolism and pharmacokinetics. Zmijewski et al. (2006) applied microbial-based surrogate biocatalytic systems to produce mammalian metabolites of a biaryl-bis-sulfonamide, demonstrating its potential for clinical investigations and highlighting its metabolism in preclinical species (Zmijewski et al., 2006).
Ionic Liquids and Electrochemistry
Studies on N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts by Forsyth et al. (2006) investigated their use as ionic liquids and solid electrolytes, revealing their potential in electrochemical applications and as solid-state supercapacitors (Forsyth et al., 2006).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c23-20(13-15-26(24,25)19-11-5-2-6-12-19)21-16-18-10-7-14-22(18)17-8-3-1-4-9-17/h1-6,8-9,11-12,18H,7,10,13-16H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGBYSTGATRAROT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=CC=CC=C2)CNC(=O)CCS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.